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Compound of Interest

Compound Name: 80-018

Cat. No.: B15574671

Clarification of "80-018"

Initial analysis suggests that "80-018" most likely refers to Oxygen-18 (*¥0) enriched water
(H2180). The "0O18" directly corresponds to the oxygen isotope. However, searches also yielded
information on Polyoxyethylene-80-sorbitan monooleate (Polysorbate 80 or Tween 80) and
Ethanol 80%. This guide will focus on the personal protective equipment and handling
procedures for Oxygen-18 enriched water. If you are working with another substance, it is
imperative to consult its specific Safety Data Sheet (SDS).

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Oxygen-18 enriched water. The following procedural
steps and data are designed to ensure safe laboratory practices and build trust in operational
protocols.

Personal Protective Equipment (PPE) for Oxygen-18
Enriched Water

While Oxygen-18 enriched water has a low order of toxicity, adherence to standard laboratory
safety practices is crucial. The following table summarizes the recommended personal
protective equipment.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15574671?utm_src=pdf-interest
https://www.benchchem.com/product/b15574671?utm_src=pdf-body
https://www.benchchem.com/product/b15574671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Specifications and Usage

Eye/Face Protection

Safety glasses or goggles

Should be worn to protect
against potential splashes. In
procedures with a high
potential for aerosol
generation, a face shield in
addition to goggles is

recommended.[1]

Skin Protection

Standard laboratory coat

A lab coat should be worn to
protect street clothing from
potential spills.[1] For
significant exposure risk,

consider coveralls.

Hand Protection

Gloves

While the substance is not
classified as a skin irritant,
gloves should be worn when
handling to avoid unnecessary
contact.[2] The specific type of
glove should be chosen based
on the experimental context
and any other chemicals in

use.

Respiratory Protection

Not generally required under

normal use

If work generates significant
aerosols or vapors, or if
working in a poorly ventilated
area, a NIOSH-approved
respirator may be necessary.
[3] In case of fire, a self-
contained breathing apparatus
(SCBA) is required.[4][5]

Accidental Release and Disposal Measures

Proper planning for accidental releases and disposal is a critical component of laboratory

safety.
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Procedure

Action Steps

Accidental Release

1. Ensure adequate ventilation. 2. Wear
appropriate personal protective equipment. 3.
For small spills, absorb with an inert material
(e.g., sand, diatomite). 4. For large spills,
contain the spill and prevent it from entering
sewers or waterways. 5. Collect the absorbed
material and place it in a suitable container for

disposal.

Disposal

1. Observe all federal, state, and local
environmental regulations. 2. Do not dispose of
down the drain unless permitted by local
regulations. 3. Dispose of contaminated
materials (e.g., gloves, absorbent pads) as
chemical waste. 4. Do not re-use empty

containers.[5]

First Aid Procedures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If symptoms

persist, consult a doctor.[6]

Skin Contact

Generally, the product does not irritate the skin.
[6] In case of contact, wash the affected area

with soap and water.

Eye Contact

Rinse the opened eye for several minutes under
running water.[6] If irritation persists, seek

medical attention.

Ingestion

If symptoms persist, consult a doctor.[6]
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Experimental Workflow for Handling Oxygen-18
Enriched Water

The following diagram outlines the standard workflow for safely handling Oxygen-18 enriched

water in a laboratory setting.
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Review Safety Data Sheet (SDS)

Conduct Hazard Assessment

Select and Inspect Personal Protective Equipment (PPE)
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Post-Experiment Emergency Response
Y
Properly Doff and Dispose of Contaminated PPE Follow First Aid Procedures for Exposure Execute Spill Cleanup Protocol
Y
Decontaminate Work Area Report Incident to Supervisor
Y

Store or Dispose of Oxygen-18 Water as per Protocol
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Caption: Workflow for Safe Handling of Oxygen-18 Water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-80-018]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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